2,3-Dihydroxybutanedioic acid;2-methylpiperazine;hydrate
CAS No.:
Cat. No.: VC16225974
Molecular Formula: C13H26N2O13
Molecular Weight: 418.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C13H26N2O13 |
|---|---|
| Molecular Weight | 418.35 g/mol |
| IUPAC Name | 2,3-dihydroxybutanedioic acid;2-methylpiperazine;hydrate |
| Standard InChI | InChI=1S/C5H12N2.2C4H6O6.H2O/c1-5-4-6-2-3-7-5;2*5-1(3(7)8)2(6)4(9)10;/h5-7H,2-4H2,1H3;2*1-2,5-6H,(H,7,8)(H,9,10);1H2 |
| Standard InChI Key | UDOAIPNJHWHRJU-UHFFFAOYSA-N |
| Canonical SMILES | CC1CNCCN1.C(C(C(=O)O)O)(C(=O)O)O.C(C(C(=O)O)O)(C(=O)O)O.O |
Introduction
Chemical Composition and Structural Characteristics
Molecular Architecture
The compound’s molecular structure comprises two primary components: 2,3-dihydroxybutanedioic acid (tartaric acid) and 2-methylpiperazine, coordinated with water molecules in a hydrated lattice. The tartaric acid moiety contributes two hydroxyl (-OH) and two carboxyl (-COOH) groups, enabling hydrogen bonding and ionic interactions. The 2-methylpiperazine component introduces a bicyclic amine structure, with a methyl group substituent at the second nitrogen position, enhancing steric effects and basicity .
Table 1: Key Molecular Descriptors
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 418.35 g/mol |
| IUPAC Name | 2,3-dihydroxybutanedioic acid;2-methylpiperazine;hydrate |
| Canonical SMILES | CC1CNCCN1.C(C(C(=O)O)O)(C(=O)O)O.C(C(C(=O)O)O)(C(=O)O)O.O |
| PubChem CID | 138114233 |
Hydration Effects
The hydrate form significantly alters the compound’s physical properties. Water molecules integrate into the crystal lattice, forming bridges between tartaric acid carboxylates and piperazinyl ammonium groups. This hydration enhances solubility in polar solvents like water and ethanol while stabilizing the solid-state structure against thermal degradation . Comparative studies of diastereomeric salts, such as (S)-2-methylpiperazinium (2S,3S)-tartrate dihydrate and its (R)-counterpart, demonstrate that hydration patterns influence packing coefficients and hydrogen-bond strength. For instance, the (S)-salt exhibits tighter packing () compared to the (R)-salt (), correlating with lower aqueous solubility .
Synthesis and Preparation
Synthetic Pathways
The synthesis of 2,3-dihydroxybutanedioic acid;2-methylpiperazine;hydrate typically involves a two-step process:
-
Formation of the Piperazine-Tartaric Acid Complex: 2-Methylpiperazine reacts with tartaric acid in a stoichiometric ratio, often under reflux conditions in acetonitrile or ethanol. Triethylamine is frequently employed to deprotonate tartaric acid, facilitating salt formation .
-
Hydration and Crystallization: The crude product is treated with hydrochloric acid to protonate excess amine, followed by pH adjustment using NaOH to precipitate the hydrated salt. Recrystallization from water or ethanol yields the pure compound .
Representative Reaction Scheme:
Optimization Strategies
Patent data highlights critical parameters for scaling production:
-
Solvent Selection: Acetonitrile enhances reaction rates due to its high dielectric constant, while ethanol improves yield during crystallization .
-
Temperature Control: Reflux at 80–90°C ensures complete reaction without decomposing heat-sensitive intermediates .
-
Purification: Sequential washing with water and ethanol removes unreacted starting materials, achieving HPLC purities >98% .
Crystallographic and Hydrogen-Bonding Analysis
Crystal Structure
X-ray diffraction studies of diastereomeric salts reveal layered architectures. In the (S)-2-methylpiperazinium tartrate dihydrate, tartrate anions form zigzag chains along the a-axis, linked via O–H···O hydrogen bonds (2.65–2.89 Å). Piperazinium cations occupy interlayer spaces, with water molecules bridging carboxylate oxygens and ammonium hydrogens .
Figure 1: Hydrogen-Bonding Network
-
Tartrate-Piperazine Interaction: (2.71 Å)
-
Water-Mediated Bonds: (2.82 Å)
Solubility and Packing Efficiency
The (R)-salt’s higher solubility stems from weaker intermolecular forces and a less efficient crystal packing (). In contrast, the (S)-salt’s compact lattice () reduces solvent penetration, lowering solubility .
Biological and Pharmacological Relevance
Metabolic Interactions
Tartaric acid’s role in the Krebs cycle and piperazine’s affinity for amine receptors suggest potential metabolic modulation. In vitro studies indicate that the compound may act as a chelator for divalent cations (e.g., ), influencing enzymatic activity in glycolysis and oxidative phosphorylation.
Antibiotic Applications
Derivatives of this compound, such as 2-methylpiperazine lomefloxacin, exhibit broad-spectrum antibacterial activity. The piperazine moiety enhances membrane permeability, while tartaric acid stabilizes the drug-receptor complex. Clinical trials report MIC values of 0.5–2 µg/mL against Escherichia coli and Staphylococcus aureus .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume